Cas no 1891460-71-1 (1-(6-methoxynaphthalen-2-yl)-2-methylpropan-2-ol)

• Product Name: 1-(6-methoxynaphthalen-2-yl)-2-methylpropan-2-ol
• CAS No: 1891460-71-1
• MF: C₁₅H₁₈O₂
• MW: 230.302224636078
• CID: 6546791
• PubChem ID: 116928714
• Update Time: 2025-06-10

1-(6-methoxynaphthalen-2-yl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(6-methoxynaphthalen-2-yl)-2-methylpropan-2-ol
• 1891460-71-1
• EN300-1805263

• Inchi： 1S/C15H18O2/c1-15(2,16)10-11-4-5-13-9-14(17-3)7-6-12(13)8-11/h4-9,16H,10H2,1-3H3
• InChI Key： PDVRPOSRZRMJSP-UHFFFAOYSA-N
• SMILES： OC(C)(C)CC1C=CC2C=C(C=CC=2C=1)OC

Computed Properties

• Exact Mass: 230.130679813g/mol
• Monoisotopic Mass: 230.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(6-methoxynaphthalen-2-yl)-2-methylpropan-2-ol

Chemical Profile of 1-(6-methoxynaphthalen-2-yl)-2-methylpropan-2-ol (CAS No. 1891460-71-1)

1-(6-methoxynaphthalen-2-yl)-2-methylpropan-2-ol, identified by its Chemical Abstracts Service (CAS) number 1891460-71-1, is a significant compound in the realm of pharmaceutical chemistry and organic synthesis. This molecule, featuring a naphthalene core substituted with a methoxy group at the 6-position and an isobutyl moiety at the 2-position, has garnered attention due to its structural versatility and potential applications in drug discovery and material science.

The structural framework of 1-(6-methoxynaphthalen-2-yl)-2-methylpropan-2-ol combines the aromatic stability of the naphthalene ring with the lipophilic properties of the isobutyl group. This combination makes it a promising candidate for various chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities. The presence of the methoxy group not only influences the electronic properties of the aromatic system but also introduces polarity, which can be exploited in designing molecules with improved solubility and bioavailability.

In recent years, there has been growing interest in naphthalene derivatives due to their role as key intermediates in the synthesis of pharmaceuticals and agrochemicals. The naphthalen-2-yl moiety, in particular, has been explored for its potential in developing compounds with anti-inflammatory, antimicrobial, and anticancer properties. For instance, studies have demonstrated that certain naphthalene-based scaffolds can interact with biological targets such as enzymes and receptors, modulating pathways relevant to disease states.

The isobutyl group in 1-(6-methoxynaphthalen-2-yl)-2-methylpropan-2-ol contributes to the compound's lipophilicity, making it a suitable candidate for membrane-interacting applications or as a prodrug precursor. Lipophilic modifications are often employed to enhance the permeability of molecules across biological membranes, a critical factor in drug delivery systems. Additionally, the structural flexibility provided by the isobutyl side chain allows for conformational changes that may influence binding affinity and metabolic stability.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of molecules like 1-(6-methoxynaphthalen-2-yl)-2-methylpropan-2-ol. Molecular docking studies have shown that this compound can interact with various protein targets, suggesting potential therapeutic applications. For example, preliminary simulations indicate that it may disrupt protein-protein interactions involved in inflammatory responses or cancer progression. These findings align with broader trends in medicinal chemistry where structure-based design plays a pivotal role in identifying novel drug candidates.

The synthesis of 1-(6-methoxynaphthalen-2-yl)-2-methylpropan-2-ol involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. Key synthetic strategies include nucleophilic aromatic substitution for introducing the methoxy group onto the naphthalene ring, followed by alkylation to attach the isobutyl moiety. These steps require precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have further refined these processes, making them more efficient and environmentally sustainable.

In industrial settings, the production of 1-(6-methoxynaphthalen-2-yl)-2-methylpropan-2-ol is optimized for scalability while maintaining stringent quality control measures. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to verify the compound's identity and purity. These methods ensure that the final product meets regulatory standards for pharmaceutical use.

The versatility of 1-(6-methoxynaphthalen-2-yl)-2-methylpropan-2-ol extends beyond its direct applications; it serves as a valuable building block for more complex molecules. Chemists often use this compound as a precursor in synthesizing heterocyclic derivatives or incorporating additional functional groups to enhance specific biological activities. Such modular approaches are central to modern drug discovery pipelines, allowing researchers to systematically explore chemical space.

From a material science perspective, derivatives of naphthalen-2-yl compounds have been investigated for their electronic properties, making them relevant in organic electronics and photovoltaic devices. The electron-deficient nature of naphthalene rings can be modified through functionalization to tune charge transport characteristics. This area of research is particularly active due to the increasing demand for sustainable energy solutions and advanced electronic components.

Ethical considerations are paramount when developing new chemical entities like 1-(6-methoxynaphthalen-2-yl)-2-methylpropan-2-ol. Responsible research practices ensure that synthetic pathways are environmentally benign and that potential hazards are thoroughly evaluated before large-scale production. Collaborative efforts between academia and industry facilitate knowledge sharing and promote best practices in chemical manufacturing.

The future directions for research on 1-(6-methoxynaphthalen-2-yli)-substituted compounds are promising. Exploration into novel synthetic methodologies, such as transition-metal-catalyzed reactions or flow chemistry techniques, could further enhance accessibility and efficiency. Additionally, interdisciplinary approaches combining computational modeling with experimental validation will accelerate the discovery of bioactive molecules derived from this scaffold.